Cas no 1370359-76-4 (3'-Sialylgalacto-N-biose sodium salt)

• Product Name: 3'-Sialylgalacto-N-biose sodium salt
• CAS No: 1370359-76-4
• MF: C₂₅H₄₂N₂O₁₉
• MW: 674.602989673615
• CID: 4594274
• Update Time: 2025-08-05

3'-Sialylgalacto-N-biose sodium salt Chemical and Physical Properties

Names and Identifiers

• 3'-Sialylgalacto-N-biose sodium salt
• NANA-galacto-N-biose (ST-antigen)
• NeupNAcα2,3Galpβ1,3GalpNAc sodium salt
• NeupNAcα2,3[UL-13C6]Galpβ1,3GalpNAc sodium salt

• Inchi： 1S/C25H42N2O19/c1-7(31)26-13-9(33)3-25(24(40)41,45-20(13)15(35)10(34)4-28)46-21-17(37)12(6-30)43-23(18(21)38)44-19-14(27-8(2)32)22(39)42-11(5-29)16(19)36/h9-23,28-30,33-39H,3-6H2,1-2H3,(H,26,31)(H,27,32)(H,40,41)/t9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,22?,23-,25-/m0/s1
• InChI Key： KMRCGPSUZRGVOV-RYGDDSFPSA-N
• SMILES： O([C@H]1[C@H]([C@@H](CO)O[C@@H](O[C@@]2([H])[C@H]([C@@H](CO)OC(O)[C@@H]2NC(=O)C)O)[C@@H]1O)O)[C@@]1(C[C@H](O)[C@@H](NC(=O)C)[C@]([H])([C@H](O)[C@H](O)CO)O1)C(=O)O

Additional information on 3'-Sialylgalacto-N-biose sodium salt

3'-Sialylgalacto-N-biose Sodium Salt (CAS No. 1370359-76-4): A Comprehensive Overview

The compound 3'-Sialylgalacto-N-biose sodium salt (CAS No. 1370359-76-4) is a highly specialized oligosaccharide derivative that has garnered significant attention in the fields of glycobiology, pharmacology, and biotechnology. This compound is notable for its unique structural features and its potential applications in various biomedical and industrial contexts. Recent advancements in glycan synthesis and analytical techniques have further elucidated its properties, making it a subject of intense research interest.

Chemical Structure and Synthesis

3'-Sialylgalacto-N-biose sodium salt consists of a core galactose residue substituted with a sialic acid moiety at the 3' position, forming a disaccharide structure. The sodium salt form enhances its solubility in aqueous solutions, making it more amenable for use in biological systems. The synthesis of this compound involves multi-step glycosylation reactions, often utilizing enzymes such as sialyltransferases to achieve precise regioselectivity. Recent studies have explored the use of enzymatic glycosylation and chemical synthesis methods to optimize the production of this compound, ensuring high purity and scalability.

Biological Activity and Applications

The biological activity of 3'-Sialylgalacto-N-biose sodium salt is closely tied to its ability to modulate cellular interactions mediated by glycan-binding proteins. Research has demonstrated that this compound can act as a potent inhibitor of certain lectins, which are proteins that recognize specific carbohydrate motifs. This property makes it a valuable tool in studying glycan-protein interactions and their role in diseases such as cancer, inflammation, and infectious diseases.

In the context of cancer research, this compound has shown potential as an anti-tumor agent by interfering with tumor cell adhesion and metastasis. Additionally, its ability to modulate immune responses has positioned it as a candidate for immunotherapeutic applications, particularly in enhancing the efficacy of vaccines and immune checkpoint inhibitors.

Food Science and Nutrition

Beyond its biomedical applications, 3'-Sialylgalacto-N-biose sodium salt has also found relevance in the field of food science. Sialic acids are known to play a critical role in early brain development and cognitive function, particularly in infants. As such, this compound is being explored as a potential ingredient in functional foods and nutritional supplements, targeting maternal and infant health.

Recent studies have investigated the stability of sialic acid derivatives under various processing conditions, ensuring their bioavailability when incorporated into food products. This research underscores the importance of understanding the molecular stability and bioaccessibility of such compounds when used in nutritional applications.

Industrial Applications and Market Potential

The increasing demand for specialized carbohydrates in pharmaceuticals, nutraceuticals, and diagnostics has driven interest in compounds like 3'-Sialylgalacto-N-biose sodium salt. Its unique properties make it an attractive candidate for use in glycotherapeutics, where precise glycan structures are essential for therapeutic efficacy.

Moreover, advancements in high-throughput screening technologies have enabled the identification of novel applications for this compound. For instance, its use as a ligand in affinity chromatography for protein purification has been explored, highlighting its versatility across different industrial sectors.

Future Directions and Research Opportunities

The continued exploration of 3'-Sialylgalacto-N-biose sodium salt's properties is expected to unlock new avenues for its application. Current research efforts are focused on optimizing its synthesis pathways to reduce costs and improve scalability. Additionally, investigations into its pharmacokinetics, bioavailability, and toxicity profiles are critical for advancing its development as a therapeutic agent.

In conclusion, 3'-Sialylgalacto-N-biose sodium salt (CAS No. 1370359-76-4) stands at the forefront of glycan-based research, offering promising opportunities across multiple disciplines. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key molecule for future innovations in medicine, nutrition, and industry.